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Compound of Interest

Compound Name:
(4R,7S)-7-isopropyl-4-

methyloxepan-2-one

Cat. No.: B1245907 Get Quote

CAS Number: 68330-67-6 (Note on CAS Number Discrepancy)

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of (-)-Mintlactone, a monoterpenoid

found in various Mentha species. While the user-specified CAS number is 68330-67-6, it is

crucial to note that publicly available chemical databases consistently associate this number

with 3,4-Menthone lactone or 6-Hydroxy-3,7-dimethyloctanoic acid lactone, compounds

structurally distinct from (-)-Mintlactone. The correct CAS number for the (-)-enantiomer of

Mintlactone is 38049-04-6. This guide will focus on (-)-Mintlactone, also referred to as

(6R,7aR)-3,6-dimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one, while acknowledging the

CAS number provided in the query. Information on the racemic mixture or unspecified

stereoisomers, often associated with CAS number 13341-72-5, will also be included where

relevant. This document details its chemical and physical properties, synthesis methodologies,

and known biological activities, with a focus on genotoxicity studies. Experimental protocols for

key assays are provided, and quantitative data is summarized in tabular format. Due to the lack

of information on specific signaling pathways for (-)-Mintlactone, an experimental workflow for

its genotoxicity assessment is presented as a mandatory visualization.

Chemical and Physical Properties
(-)-Mintlactone is a bicyclic monoterpene lactone. Its chemical structure and properties are

summarized below. It is a colorless to pale yellow liquid with a characteristic minty odor.[1] It is
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soluble in organic solvents like ethanol and ether but has limited solubility in water.[1]

Property Value Source(s)

Molecular Formula C₁₀H₁₄O₂ [1][2]

Molecular Weight 166.22 g/mol [1]

IUPAC Name

(6R,7aR)-3,6-dimethyl-

5,6,7,7a-tetrahydro-4H-1-

benzofuran-2-one

[1]

CAS Number 38049-04-6 [1][2]

Appearance
Colorless to pale yellow clear

liquid
[3]

Boiling Point
303.73 °C @ 760.00 mm Hg

(estimated)
[3]

Flash Point
255.00 °F (123.90 °C)

(estimated)
[3]

Vapor Pressure
0.001000 mmHg @ 25.00 °C

(estimated)
[3]

logP (o/w) 1.9 (estimated) [1]

Water Solubility
725.4 mg/L (for Mintlactone

CAS 13341-72-5)
[4]

Synthesis of (-)-Mintlactone
Several synthetic routes to (-)-Mintlactone have been reported, often starting from naturally

occurring monoterpenes.

Synthesis from Hydroxymenthofurolactone
A common industrial method involves the hydrogenation of hydroxymenthofurolactone.[5]

Experimental Protocol:
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Hydrogenation: 400 g (2.20 mol) of hydroxymenthofurolactone is dissolved in 1,000 g of 10%

sodium hydroxide solution with 2.0 g of Palladium on carbon (Pd/C) catalyst in an autoclave.

The mixture is hydrogenated at 20 bar and 25-30°C for 2 hours.[5]

Acidification and Extraction: After cooling and catalyst removal, the filtrate's pH is adjusted

from 13 to 1 using 570 g of 30% sulfuric acid. The resulting oil phase is extracted with 600 g

of toluene.[5]

Cyclization: 5 g of concentrated sulfuric acid is added to the toluene extract, and the mixture

is boiled under reflux for 3 hours using a water separator, removing approximately 60 g of

water.[5]

Purification: After cooling, the organic phase is washed with 200 g of water and then distilled

on a 15 cm Vigreux column to yield mintlactone with a purity of 99%.[5]

Synthesis via Intramolecular Propargylic Barbier
Reaction
A concise and efficient synthesis of (-)-Mintlactone has been achieved using a highly

diastereoselective intramolecular propargylic Barbier reaction, followed by an allenol

cyclocarbonylation. Tin(II) chloride was found to be the most effective reagent for the Barbier

reaction.[6][7]

Biological Activity and Genotoxicity
The biological activity of Mintlactone has been investigated, with a primary focus on its

genotoxic potential. It is also reported to have antifungal and antifeedant properties.[8]

Genotoxicity Studies
A comprehensive assessment of the genotoxic potential of mintlactone (CAS 13341-72-5) has

been conducted through a battery of in vitro and in vivo assays.[4][9][10][11] The results have

shown some contradictions, potentially related to the purity and stability of the test material.[9]

Summary of Genotoxicity Data:
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Assay Test System
Concentration/
Dose

Results Source(s)

Bacterial

Reverse

Mutation (Ames)

Test

S. typhimurium

TA98
≥1600 μ g/plate

Positive (without

S9 activation)
[4][12]

Bacterial

Reverse

Mutation (Ames)

Test

S. typhimurium

TA98, TA100,

TA1535, TA1537;

E. coli WP2uvrA

Up to 5000 μ

g/plate

Negative in other

strains
[12]

In Vitro

Mammalian Cell

Micronucleus

Test

Human

peripheral blood

lymphocytes

Up to 1400

μg/mL
Negative [12]

In Vivo

Micronucleus

Test

Hsd:ICR (CD-1)

mice

125, 250, and

500 mg/kg bw
Negative [12]

In Vivo Comet

Assay

Livers of female

Hsd:ICR (CD-1)

mice

125, 250, and

500 mg/kg bw
Positive [4][9]

In Vivo Comet

Assay

Livers of male

Hsd:ICR (CD-1)

mice

125, 250, and

500 mg/kg bw
Negative [4][9]

3D

Reconstructed

Skin

Micronucleus

(RSMN) Assay

EpiDerm™

tissues
0.1 to 10 mg/mL Negative [12]

3D Skin Comet

Assay

Reconstructed

3D Human Skin

Models

1.0, 10, and 100

μg/cm²
Negative [12]
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Experimental Protocols for Genotoxicity Assays:

Bacterial Reverse Mutation (Ames) Test: The assay was conducted according to OECD Test

Guideline 471. Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and

Escherichia coli strain WP2uvrA were used. The test substance was evaluated with and

without a metabolic activation system (S9 mix). Tester strains were exposed to mintlactone

via plate incorporation.[12]

In Vivo Micronucleus and Comet Assay: The studies were performed in compliance with

OECD Test Guidelines 474 and 489, respectively. Male and female Hsd:ICR (CD-1) mice

were administered Mintlactone Sample 1 (96.90% purity) via gavage at dose levels of 125,

250, and 500 mg/kg bw on three consecutive days. Peripheral blood was collected for

micronucleus detection using flow cytometry. For the comet assay, the liver was selected as

the target organ.[12]

Signaling Pathways and Mechanism of Action
Currently, there is a lack of publicly available scientific literature describing specific signaling

pathways or molecular mechanisms of action for (-)-Mintlactone. While the structurally related

monoterpene, menthol, is known to interact with TRP channels and voltage-gated ion channels,

similar studies on (-)-Mintlactone have not been found.[3]

Visualizations
As no specific signaling pathways for (-)-Mintlactone have been identified, the following

diagram illustrates the experimental workflow for the in vivo genotoxicity assessment of

Mintlactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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